N-methoxy-3-(4-methoxyphenyl)-N-methylpropanamide

• Molecular Formula: C12H17NO3
• Molecular Weight: 223.27 g/mol
• IUPAC Name: N-methoxy-3-(4-methoxyphenyl)-N-methylpropanamide
• InChI: InChI=1S/C12H17NO3/c1-13(16-3)12(14)9-6-10-4-7-11(15-2)8-5-10/h4-5,7-8H,6,9H2,1-3H3
• InChI Key: UFUDIDWUMRPRQZ-UHFFFAOYSA-N
• Canonical SMILES: CN(C(=O)CCC1=CC=C(C=C1)OC)OC

Description

N-methoxy-3-(4-methoxyphenyl)-N-methylpropanamide is a useful research compound. Its molecular formula is C12H17NO3 and its molecular weight is 223.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

N,O-dimethylhydroxylamine hydrochloride (5.41 g, 55.5 mmol), EDC (12.77 g, 66.6 mmol), followed by triethylamine (17 mL, 122 mmol) were added to a cooled 0° C. solution of 3-(4-methoxyphenyl)propionic acid (10 g, 55.5 mmol). The reaction mixture was stirred for 15 h under N2 and then concentrated. The residue was partitioned between 1 N HCl and EtOAc. The organic layers were washed with saturated NaHCO3, brine, dried over Na2SO4 and concentrated to an oil. The oil was purified by silica gel chromatography (40% EtOAc in hexanes) to give a clear oil (10.6 g, 85%).

Synthesis routes and methods II

Procedure details